Cas no 147623-02-7 (1,3-Dimethyl-6,8-diphenyl-1H-pyrimido[4,5-b][1,4]diazepine-2,4(3H,9H)-dione)

1,3-Dimethyl-6,8-diphenyl-1H-pyrimido[4,5-b][1,4]diazepine-2,4(3H,9H)-dione structure
147623-02-7 structure
Product Name:1,3-Dimethyl-6,8-diphenyl-1H-pyrimido[4,5-b][1,4]diazepine-2,4(3H,9H)-dione
CAS No:147623-02-7
MF:C21H18N4O2
MW:358.393224239349
CID:5667449
Update Time:2024-02-03

1,3-Dimethyl-6,8-diphenyl-1H-pyrimido[4,5-b][1,4]diazepine-2,4(3H,9H)-dione Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dimethyl-6,8-diphenyl-1H-pyrimido[4,5-b][1,4]diazepine-2,4(3H,9H)-dione
    • Inchi: 1S/C21H18N4O2/c1-24-19-18(20(26)25(2)21(24)27)22-16(14-9-5-3-6-10-14)13-17(23-19)15-11-7-4-8-12-15/h3-13,23H,1-2H3
    • InChI Key: VIMCFWZILJEJKG-UHFFFAOYSA-N
    • SMILES: N1C(C2=CC=CC=C2)=CC(C2=CC=CC=C2)=NC2C(=O)N(C)C(=O)N(C)C1=2

Experimental Properties

  • Density: 1.27±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 479.8±55.0 °C(Predicted)
  • pka: 9.70±0.20(Predicted)

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